6-Isopropenyl-5-methoxypyridine-2-carbonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 5-methoxy-6-prop-1-en-2-ylpyridine-2-carbonitrile
• InChI: InChI=1S/C10H10N2O/c1-7(2)10-9(13-3)5-4-8(6-11)12-10/h4-5H,1H2,2-3H3
• InChI Key: HOMZZUAUCOADRB-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=C(C=CC(=N1)C#N)OC

Description

6-Isopropenyl-5-methoxypyridine-2-carbonitrile is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a microwave vial, 6-bromo-5-methoxypyridine-2-carbonitrile (15-1 or 9-2, 200 mg, 0.94 mmol, 1.0 equiv), potassium trifluoro(isopropenyl)borate (Molander, Gary A., J. Am. Chem. Soc. Commun. 2003, 125, 11148-11149.) (347 mg, 2.35 mmol, 2.5 equiv), tricyclohexylphosphine (52.7 mg, 0.19 mmol, 0.2 equiv), palladium(II) acetate (21.1 mg, 0.09 mmol, 0.1 equiv), and tripotassium phosphate (697 mg, 3.29 mmol, 3.5 equiv) were suspended in toluene (10 mL) and water (0.5 mL). The reaction mixture was heated in a microwave reactor for 20 minutes at 130° C. and then filtered, rinsing with EtOAc. The filtrate was concentrated and the residue purified by normal phase column chromatography (15-40% EtOAc in hexanes) to afford the title compound (15-2). ESI+MS [M+H]+ C10H11N2O: 175.1 found, 175.2 required.